Cas no 1807248-56-1 (Ethyl 2-cyano-3-fluoro-6-iodobenzoate)

• Product Name: Ethyl 2-cyano-3-fluoro-6-iodobenzoate
• CAS No: 1807248-56-1
• MF: C₁₀H₇FINO₂
• MW: 319.070958375931
• CID: 4957081
• Update Time: 2025-05-20

Ethyl 2-cyano-3-fluoro-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-6-iodobenzoate

• Inchi： 1S/C10H7FINO2/c1-2-15-10(14)9-6(5-13)7(11)3-4-8(9)12/h3-4H,2H2,1H3
• InChI Key： IHRACQFQEPDXDR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C#N)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-3-fluoro-6-iodobenzoate

Ethyl 2-cyano-3-fluoro-6-iodobenzoate: A Comprehensive Overview

Ethyl 2-cyano-3-fluoro-6-iodobenzoate, with the CAS number 1807248-56-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzoic acid, featuring a cyano group at the 2-position, a fluoro group at the 3-position, and an iodo group at the 6-position. The ethyl ester functional group further enhances its versatility in various chemical reactions and applications.

The structure of Ethyl 2-cyano-3-fluoro-6-iodobenzoate is characterized by its aromatic ring system, which plays a crucial role in its electronic properties. The presence of electron-withdrawing groups such as cyano (-CN) and fluoro (-F) at the ortho and meta positions, respectively, significantly influences the reactivity and stability of the molecule. Additionally, the iodo group at the para position introduces unique electronic effects, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of Ethyl 2-cyano-3-fluoro-6-iodobenzoate in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for generating metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The cyano group serves as a coordinating site for metal ions, while the fluoro and iodo groups contribute to the overall stability and functionality of the resulting materials. These frameworks have shown promise in gas storage, catalysis, and sensing applications.

In terms of synthetic routes, Ethyl 2-cyano-3-fluoro-6-iodobenzoate can be synthesized via a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The introduction of substituents at specific positions on the aromatic ring requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The electronic properties of Ethyl 2-cyano-3-fluoro-6-iodobenzoate make it an attractive candidate for applications in optoelectronics. Studies have demonstrated that this compound can be incorporated into organic light-emitting diodes (OLEDs) as an electron transport layer. The cyano group facilitates electron mobility, while the fluoro and iodo groups enhance stability under operational conditions. This has led to improved device performance in terms of luminous efficiency and operational lifetime.

Moreover, Ethyl 2-cyano-3-fluoro-6-iodobenzoate has been investigated for its potential in drug discovery. The compound's ability to modulate cellular signaling pathways has been explored in preclinical studies. Researchers have found that it exhibits selective activity against certain enzymes involved in inflammatory processes, suggesting its potential as a lead compound for anti-inflammatory therapies.

In conclusion, Ethyl 2-cyano-3-fluoro-6-i